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  4. 4-Chloro-N-[1-(4-methylphenyl)-2,4,6-trioxo-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzenesulfonamide
4-Chloro-N-[1-(4-methylphenyl)-2,4,6-trioxo-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzenesulfonamide 4-Chloro-N-[1-(4-methylphenyl)-2,4,6-trioxo-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzenesulfonamide
Brand Name: Vulcanchem
CAS No.: 606924-48-5
VCID: VC0396311
InChI: InChI=1S/C20H14ClF3N4O5S/c1-10-2-6-12(7-3-10)28-15-14(16(29)26-18(28)31)19(17(30)25-15,20(22,23)24)27-34(32,33)13-8-4-11(21)5-9-13/h2-9,27H,1H3,(H,25,30)(H,26,29,31)
SMILES: CC1=CC=C(C=C1)N2C3=C(C(=O)NC2=O)C(C(=O)N3)(C(F)(F)F)NS(=O)(=O)C4=CC=C(C=C4)Cl
Molecular Formula: C20H14ClF3N4O5S
Molecular Weight: 514.9g/mol

4-Chloro-N-[1-(4-methylphenyl)-2,4,6-trioxo-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzenesulfonamide

CAS No.: 606924-48-5

Main Products

VCID: VC0396311

Molecular Formula: C20H14ClF3N4O5S

Molecular Weight: 514.9g/mol

4-Chloro-N-[1-(4-methylphenyl)-2,4,6-trioxo-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzenesulfonamide - 606924-48-5

CAS No. 606924-48-5
Product Name 4-Chloro-N-[1-(4-methylphenyl)-2,4,6-trioxo-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzenesulfonamide
Molecular Formula C20H14ClF3N4O5S
Molecular Weight 514.9g/mol
IUPAC Name 4-chloro-N-[1-(4-methylphenyl)-2,4,6-trioxo-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]benzenesulfonamide
Standard InChI InChI=1S/C20H14ClF3N4O5S/c1-10-2-6-12(7-3-10)28-15-14(16(29)26-18(28)31)19(17(30)25-15,20(22,23)24)27-34(32,33)13-8-4-11(21)5-9-13/h2-9,27H,1H3,(H,25,30)(H,26,29,31)
Standard InChIKey CYBSFFGDRKWIDR-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2C3=C(C(=O)NC2=O)C(C(=O)N3)(C(F)(F)F)NS(=O)(=O)C4=CC=C(C=C4)Cl
Canonical SMILES CC1=CC=C(C=C1)N2C3=C(C(=O)NC2=O)C(C(=O)N3)(C(F)(F)F)NS(=O)(=O)C4=CC=C(C=C4)Cl
PubChem Compound 3538866
Last Modified Nov 11 2021
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